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Enzyme IC50 Value Additional Context (Ki, other values)
DPP4 (DPP-IV) <4nM[1] 2] Ki=0.18 nM [1]

DPP8 4 nM [1] [2] Ki=1.5 nM [1]

DPP9 11 nM [1] [2] Ki=0.76 nM [1]

FAP 560 nM [1] [2] -

These IC50 values establish Talabostat as a pan-inhibitor of the DPP family, showing high potency against
DPP4, DPP8, and DPP9, but significantly lower potency against FAP [1] [2]. The inhibition of DPP8 and
DPP9 is considered responsible for its ability to induce a specific type of inflammatory cell death, which

underpins its research applications in oncology [2] [3].

Experimental Context and Protocols

The biochemical data in the table were generated using standard enzyme inhibition assays. Here are the

typical methodologies for key targets:
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e DPP8/9 Inhibition Assay: Recombinant human DPP8 or DPP9 is incubated with the inhibitor and a
fluorogenic substrate. A common protocol involves using 100 uM Ala-Pro-AFC (for DPP8) or Gly-
Pro-AMC (for DPP9). The enzyme activity is measured by monitoring the fluorescence released
upon substrate cleavage over a specific time (e.g., 15-30 minutes) at a physiological pH of 7.4-8.0 [1]
[4].

¢ FAP Inhibition Assay: Inhibition of FAP is often measured using Ala-Pro-p-nitroanilide as a
substrate. The reaction is typically carried out at a different pH (e.g., pH 2.0), and the inhibition is

determined by spectrophotometry [1].
¢ Cellular Pyroptosis Workflow: The following diagram illustrates how Talabostat's inhibition of

DPP8/9 in monocytes and macrophages leads to pyroptosis, a key mechanism for its antitumor
effects:
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Research Implications and Selectivity Considerations

For your comparison guides, it is critical to note that Talabostat's lack of selectivity is a major differentiator.

While it is a powerful tool for research, its pan-inhibition profile has driven efforts to develop more selective

compounds:

¢ Functional Consequences: The primary research use of Talabostat in oncology is based on its
DPP8/9 inhibitory activity, which triggers NLRP1/CARDS inflammasome-mediated pyroptosis in
monocytes and macrophages, stimulating an anti-tumor immune response [5] [6] [2].

¢ Selectivity Challenge: The high sequence homology in the active sites of DPP8 and DPP9 makes
developing selective inhibitors for one over the other very challenging [5] [7]. Talabostat inhibits both
with high potency.

¢ Next-Generation Inhibitors: Recent research has focused on creating inhibitors with improved
selectivity. For example, derivatives of 1G244 and vildagliptin have been developed that achieve
over 100-fold selectivity for DPP9 over DPP8, which helps in delineating their individual biological
roles [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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